Cas no 599163-97-0 (Methyl 1-(2-ethylbutanoyl)piperidine-4-carboxylate)

Methyl 1-(2-ethylbutanoyl)piperidine-4-carboxylate structure
599163-97-0 structure
Product Name:Methyl 1-(2-ethylbutanoyl)piperidine-4-carboxylate
CAS No:599163-97-0
MF:C13H23NO3
MW:241.326624155045
CID:875561
Update Time:2023-08-02

Methyl 1-(2-ethylbutanoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-(2-ethylbutanoyl)piperidine-4-carboxylate
    • 4-Piperidinecarboxylicacid,1-(2-ethyl-1-oxobutyl)-,methylester(9CI)
    • 4-piperidinecarboxylic acid,1-(2-ethyl-1-oxobutyl)-,methyl ester
    • AC1MU3ZG
    • AG-G-13937
    • CTK5B0694
    • KB-194016
    • Inchi: 1S/C13H23NO3/c1-4-10(5-2)12(15)14-8-6-11(7-9-14)13(16)17-3/h10-11H,4-9H2,1-3H3
    • InChI Key: LJLORSNUOUJSND-UHFFFAOYSA-N
    • SMILES: O=C(C(CC)CC)N1CCC(C(=O)OC)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 266
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.6

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